Cas no 1625682-44-1 ((1R,3R)-3-aminocyclopentanecarboxylic acid;hydrochloride)

• Product Name: (1R,3R)-3-aminocyclopentanecarboxylic acid;hydrochloride
• CAS No: 1625682-44-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD27989239
• CID: 2092996
• PubChem ID: 72208263
• Update Time: 2025-05-23

(1R,3R)-3-aminocyclopentanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-Aminocyclopentanecarboxylic acid hydrochloride
• (1R,3R)-3-Aminocyclopentanecarboxylicacidhydrochloride
• (1R,3R)-3-Amino-cyclopentanecarboxylic acid hydrochloride
• (1R,3R)-3-aminocyclopentanecarboxylic acid;hydrochloride
• SCHEMBL16012843
• trans-3-Aminocyclopentane-1-carboxylic acid HCl
• (1R,3R)-3-aminocyclopentanecarboxylic acid HCl
• PB39081
• (1R,3R)-3-aminocyclopentane-1-carboxylic acid;hydrochloride
• DS-8253
• trans-3-Aminocyclopentane-1-carboxylic acid hydrochloride
• CS-0058718
• MFCD23106174
• 1392803-15-4
• trans-3-Aminocyclopentanecarboxylic acid HCl
• trans-3-amino-cyclopentanecarboxylic acid hydrochloride
• P13660
• trans-3-Aminocyclopentanecarboxylic acid hydrochloride
• H11003
• (1R,3R)-3-AMINOCYCLOPENTANE-1-CARBOXYLIC ACID HYDROCHLORIDE
• YJRMNPPUVLZEIJ-TYSVMGFPSA-N
• DB-145659
• 1625682-44-1
• AKOS024258955
• MFCD27989239

• MDL： MFCD27989239
• Inchi： InChI=1S/C6H11NO2.ClH/c7-5-2-1-4(3-5)6(8)9;/h4-5H,1-3,7H2,(H,8,9);1H/t4-,5-;/m1./s1
• InChI Key： YJRMNPPUVLZEIJ-TYSVMGFPSA-N
• SMILES： Cl.N[C@@H]1CC[C@H](C1)C(O)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,3R)-3-aminocyclopentanecarboxylic acid;hydrochloride

(1R,3R)-3-Aminocyclopentanecarboxylic Acid Hydrochloride: A Comprehensive Overview

(1R,3R)-3-Aminocyclopentanecarboxylic acid hydrochloride, identified by the CAS number 1625682-44-1, is a biologically active compound with significant potential in the fields of pharmacology and organic synthesis. This compound is a hydrochloride salt of (1R,3R)-3-aminocyclopentanecarboxylic acid, which belongs to the class of amino acids. The molecule features a cyclopentane ring with an amino group at position 3 and a carboxylic acid group at position 1, both in the R configuration. This stereochemistry is crucial for its biological activity and functional properties.

The structure of (1R,3R)-3-aminocyclopentanecarboxylic acid hydrochloride makes it an interesting candidate for various applications. The cyclopentane ring provides rigidity and stability to the molecule, while the amino and carboxylic acid groups offer functional versatility. Recent studies have highlighted its potential as a building block in peptide synthesis and as a precursor for more complex bioactive molecules. Its ability to form stable salts with hydrochloric acid further enhances its utility in pharmaceutical formulations.

One of the most promising areas of research involving this compound is its role in drug discovery. Scientists have explored its potential as a lead compound for developing new therapeutic agents. For instance, studies have shown that derivatives of (1R,3R)-3-aminocyclopentanecarboxylic acid can exhibit activity against certain enzymes and receptors, making them valuable targets for drug development. The stereochemistry of the compound plays a pivotal role in determining its interaction with biological systems, which is why researchers are particularly interested in its enantiomeric forms.

In addition to its pharmacological applications, (1R,3R)-3-aminocyclopentanecarboxylic acid hydrochloride has also found use in organic synthesis as a chiral auxiliary. Its rigid structure and functional groups make it an ideal candidate for constructing complex molecules with high enantioselectivity. Recent advancements in asymmetric synthesis have further underscored its importance in this field. Researchers have employed this compound to synthesize various bioactive molecules, including peptides, peptidomimetics, and natural product analogs.

The synthesis of (1R,3R)-3-aminocyclopentanecarboxylic acid hydrochloride involves multi-step processes that require precise control over stereochemistry. Common methods include ring-closing reactions, stereoselective reductions, and acidic workups to form the hydrochloride salt. The optimization of these synthetic routes has been a focus of recent studies, with researchers aiming to improve yields and reduce costs while maintaining high enantiomeric purity.

From a pharmacokinetic standpoint, (1R,3R)-3-aminocyclopentanecarboxylic acid exhibits favorable properties that make it suitable for systemic administration. Studies have shown that it has good solubility in aqueous solutions and reasonable bioavailability when administered orally or parenterally. These characteristics are essential for its potential use as a drug or as an intermediate in drug development.

The biological activity of this compound is closely tied to its ability to interact with cellular proteins and enzymes. Recent research has explored its role as a substrate or inhibitor in various enzymatic pathways. For example, studies have demonstrated that it can modulate the activity of certain proteases and kinases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders.

In conclusion, (1R,3R)-3-aminocyclopentanecarboxylic acid hydrochloride is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing medical science and therapeutic development.